Cas no 2138105-75-4 (2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 2138105-75-4
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 5760392
• PubChem ID: 165489324
• Update Time: 2025-05-26

2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138105-75-4
• 2-(cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid
• EN300-1137607
• 2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)8-5-15-9(4-7(8)10(17)18)16-6-2-1-3-6/h4-6H,1-3H2,(H,15,16)(H,17,18)
• InChI Key： FZAPKZLVLDNXDP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1C(=O)O)NC1CCC1)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid

Introduction to 2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 2138105-75-4)

2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 2138105-75-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid is characterized by a pyridine ring substituted with a cyclobutylamino group at the 2-position and a trifluoromethyl group at the 5-position, along with a carboxylic acid moiety at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid has also been investigated for its anti-cancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic profile of 2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid has been extensively studied to assess its suitability for drug development. Preclinical data indicate that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential characteristics for a successful drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

The synthesis of 2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid has been optimized using modern synthetic methods to ensure high yield and purity. The synthetic route typically involves the reaction of 5-trifluoromethylpyridine-2,4-dicarboxylic acid with cyclobutylamine under controlled conditions. This process has been refined to minimize side reactions and improve the overall efficiency of the synthesis.

In conclusion, 2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 2138105-75-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties for clinical applications.